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Compound of Interest

Compound Name: Acetohydrazide-D3

Cat. No.: B590809 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-purity stable

isotope-labeled compounds is a critical step in ensuring the accuracy and reliability of

experimental results. This guide provides an in-depth overview of Acetohydrazide-D3,

including a list of suppliers, typical purity specifications, and a general quality control workflow

for such chemical standards.

Acetohydrazide-D3: An Overview
Acetohydrazide-D3 is the deuterated form of acetohydrazide, a molecule of interest in various

chemical and pharmaceutical research areas. The incorporation of deuterium isotopes provides

a valuable tool for metabolic studies, pharmacokinetic analysis, and as an internal standard in

mass spectrometry-based quantification.

Suppliers and Purity Specifications
Several chemical suppliers specialize in providing stable isotope-labeled compounds, including

Acetohydrazide-D3, for research and development purposes. While the exact purity can vary

between batches and suppliers, high-quality reference standards typically offer purity of 98% or

higher. The definitive purity and a detailed analysis of any impurities are provided in the lot-

specific Certificate of Analysis (CoA) from the supplier.

Below is a summary of notable suppliers for Acetohydrazide and its deuterated form.

Researchers are encouraged to visit the suppliers' websites for the most current information

and to request a CoA for specific lot numbers.
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Supplier Product Name CAS Number Notes

MedChemExpress Acetohydrazide-d3 1028333-41-6

Labeled as a stable

isotope product for

research use.[1]

LGC Standards Acetohydrazide-D3 1028333-41-6

Offered as a reference

standard for

pharmaceutical

analytical testing. A

Certificate of Analysis

is available.[1][2]

Simson Pharma

Limited
Acetohydrazide 1068-57-1

Provides

Acetohydrazide and

states that every

compound is

accompanied by a

Certificate of Analysis.

[3]

Santa Cruz

Biotechnology
Acetohydrazide 1068-57-1

A biochemical for

proteomics research.

PubChem Acetohydrazide 1068-57-1

Provides a list of

chemical vendors for

the non-deuterated

form.[4]

Quality Control and Experimental Protocols
Ensuring the purity and identity of chemical standards like Acetohydrazide-D3 is paramount. A

comprehensive quality control (QC) process is essential for any reputable supplier. This

process typically involves a series of analytical tests to confirm the chemical structure, assess

purity, and identify any potential impurities.

A generalized quality control workflow for chemical standards is illustrated below. This process

ensures that the material meets the required specifications before it is released for sale.
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Figure 1. A generalized workflow for the quality control of chemical standards.

Experimental Methodologies for Purity Assessment
While specific protocols are proprietary to each supplier, the purity of Acetohydrazide-D3 is

typically determined using a combination of analytical techniques. The most common methods

include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

chemical structure and assess the isotopic enrichment of the deuterated compound.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

confirm the exact mass of the molecule, further verifying its identity.

Chromatography (HPLC, GC): High-performance liquid chromatography (HPLC) or gas

chromatography (GC) coupled with a suitable detector (e.g., UV, MS) is used to separate

and quantify the main compound from any impurities. The purity is often reported as a

percentage of the main peak area relative to the total peak area.

A logical workflow for the analytical characterization of a chemical standard is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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